Cas no 61292-50-0 (2-(1-Imidazolyl)methylaniline)

• Product Name: 2-(1-Imidazolyl)methylaniline
• CAS No: 61292-50-0
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD09814189
• CID: 485579
• PubChem ID: 13617875
• Update Time: 2025-04-19

2-(1-Imidazolyl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Imidazolyl)methyl]aniline
• 2-(imidazol-1-ylmethyl)aniline
• 2-imidazol-1-ylmethyl-aniline
• SCHEMBL241
• AC6471
• AKOS000161069
• MFCD09814189
• EN300-55746
• DTXSID40545147
• 2-[(1H-Imidazol-1-yl)methyl]aniline
• SY028814
• CS-0251683
• Benzenamine, 2-(1H-imidazol-1-ylmethyl)-
• 2-(1H-imidazol-1-ylmethyl)aniline
• A913487
• Z285163630
• 61292-50-0
• 2-(1-Imidazolyl)methylaniline

• MDL： MFCD09814189
• Inchi： 1S/C10H11N3/c11-10-4-2-1-3-9(10)7-13-6-5-12-8-13/h1-6,8H,7,11H2
• InChI Key： QTGCFYAOEWCKHO-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC1C=CC=CC=1N

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 2.09480